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Navigating IACUC Reviews: A Guide for
Researchers

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in effectively
addressing comments and concerns from the Institutional Animal Care and Use Committee
(IACUC). Our goal is to facilitate a smoother protocol review process, ensuring animal welfare
and research integrity.

Frequently Asked Questions (FAQs)
Understanding the IACUC Review Process

Q1: What is the overall process for IACUC protocol review?

Al: After a Principal Investigator (PI) submits a protocol, it typically undergoes a pre-review by
IACUC administrative staff and veterinarians.[1][2][3] This initial screening checks for
completeness and clarity.[4] Following the pre-review, the protocol is either sent for Full
Committee Review (FCR) at a convened meeting or undergoes Designated Member Review
(DMR).[5] The committee then votes to approve the protocol, require modifications to secure
approval, or withhold approval.[6] The PI is notified of the outcome and, if necessary, provided
with comments and stipulations that need to be addressed.[2][7][8]
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Q2: What is the difference between Full Committee Review (FCR) and Designated Member
Review (DMR)?

A2: Full Committee Review (FCR) involves a discussion and vote by a quorum of IACUC
members at a convened meeting. This is typically reserved for protocols involving significant
procedures or unrelieved pain or distress.[9] Designated Member Review (DMR) is a process
where one or more qualified IACUC members are designated by the chairperson to review the
protocol.[10] DMR cannot disapprove a protocol; it can only approve it, require modifications, or
refer it to the full committee for review.[10] Many minor amendments to approved protocols are
handled via DMR.[3]

Q3: How long does the IACUC review process typically take?

A3: The timeline for IACUC review can vary between institutions. Protocols should be
submitted well in advance of the desired start date, often at least six weeks before a scheduled
meeting to allow for sufficient review time.[2] The pre-review process itself can take one to two
weeks.[2] After the full committee meeting, Pls are typically notified of the outcome within a few
business days.[3]

Common Reviewer Concerns

Q4: What are the most common reasons for IACUC protocols to be delayed or not approved?

A4: Protocols are often delayed due to inconsistencies in the narrative, such as discrepancies
between the experimental design and the detailed procedures sections.[1] Other common
issues include insufficient justification for animal numbers, lack of consideration for alternatives
to painful procedures, and incomplete descriptions of procedures, including anesthesia and
analgesia.[4][11] Incomplete training records for personnel and missing information on
hazardous agents are also frequent problems.[4][12][13]

Q5: What kind of information is the IACUC looking for in the "lay summary" of the protocol?

A5: The lay summary, or project overview, should provide a simple and straightforward
description of the proposed animal studies.[4] It needs to be easily understood by all members
of the committee, including those without a scientific background, such as the non-affiliated
member.[4] This section should clearly explain the rationale and objectives of the study in non-
scientific language.[4]
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Q6: How should I justify the number of animals | am requesting?

A6: The justification for animal numbers needs to be scientifically sound. This often involves a
power analysis or other statistical method to demonstrate that the proposed number is the
minimum required to obtain valid results. Simply stating that the number is based on previous
studies is often insufficient without further justification. The IACUC needs assurance that the
research is not unnecessarily duplicative of previous experiments.[11]

Crafting Effective Responses

Q7: How should I structure my response to IACUC reviewer comments?

A7: When you receive reviewer comments, it is crucial to address each point thoroughly and
respectfully. Many institutions have online systems that allow you to respond directly to each
comment.[7] If you disagree with a comment, you can provide a rebuttal with a clear and
concise justification for your position.[7] For changes made to the protocol, it's helpful to
indicate where the revisions can be found.

Q8: What should I do if a reviewer's comment is unclear?

A8: If you do not understand a reviewer's comment or concern, it is important to seek
clarification. You can typically contact the IACUC administrative office for assistance.[2]
Proactively communicating with the IACUC office and veterinarians during the protocol
development and revision process can help prevent misunderstandings and expedite approval.
[51[13]

Q9: Can | make changes to my protocol after it has been approved?

A9: Yes, but any significant changes to an approved protocol must be submitted as an
amendment and approved by the IACUC before implementation.[2][4] Significant changes can
include modifications to procedures, changes in animal numbers, or the addition of new
substances.[8][12] Minor changes may sometimes be handled administratively or through
veterinary verification and consultation, depending on institutional policy.

Troubleshooting Guides
Guide: Responding to a "Request for Modifications"
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This guide outlines the steps to take when your protocol is returned with a request for
modifications to secure approval.
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Step

Action

Key Considerations

Carefully Review All

Comments

Read through every comment
from the reviewers to fully
understand their concerns.
Pay attention to both major

and minor points.

Address Each Comment

Individually

Respond to each comment
separately. Clearly state how
you have addressed the
concern, whether by revising
the protocol or providing a

scientific justification.

Revise the Protocol Document

Make the necessary changes
to your protocol document.
Use track changes or
highlighting to make your
revisions easy for the

reviewers to identify.

Provide Clear Justifications

If you disagree with a
comment, provide a polite and
well-reasoned scientific
justification for your original

approach.[7]

Consult with a Veterinarian

For comments related to
animal welfare, anesthesia,
analgesia, or surgical
procedures, consulting with a
campus veterinarian is highly
recommended.[11][13]

Submit a Point-by-Point

Response

Create a separate document
that lists each reviewer
comment followed by your

response. This demonstrates
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that you have thoughtfully

considered all feedback.

Submit the revised protocol
and your response document

7 Resubmit the Revised Protocol  through the designated
institutional portal or to the
IACUC office.[7]

Experimental Protocols
Protocol: Literature Search for Alternatives to Painful
Procedures

A thorough literature search for alternatives is a critical component of the IACUC protocol and
is required to demonstrate that procedures have been designed to minimize pain and distress.

Methodology:

o Define the Scope: Clearly identify the potentially painful or distressful procedures in your
proposed study.

 Identify Relevant Keywords: Develop a comprehensive list of keywords related to your
animal model, the scientific objectives, and the specific procedures. Include terms related to
the "Three Rs": Replacement, Reduction, and Refinement.

o Select Databases: Choose appropriate databases for your search. Recommended
databases include PubMed/MEDLINE, Scopus, and Web of Science. Specialized databases
such as the Animal Welfare Information Center (AWIC) and the UC Davis Center for Animal

Alternatives Information can also be valuable.

o Conduct the Search: Perform systematic searches in your selected databases using your
defined keywords. Combine keywords using Boolean operators (AND, OR, NOT) to refine
your search.

o Document the Search: Keep a detailed record of your search strategy for each database,
including the date of the search, the keywords used, and the number of results obtained.
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o Analyze the Results: Review the search results to identify any relevant alternatives to your
proposed procedures.

e Summarize the Findings: In your IACUC protocol, provide a narrative summary of your
search, including the databases searched, the dates of the searches, the keywords used,
and a statement on whether any alternatives were found. If alternatives were found but are
not being used, a scientific justification must be provided.
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Caption: Workflow of the IACUC protocol review process.
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Caption: Decision tree for responding to IACUC reviewer comments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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